Cas no 693235-16-4 (4-(3-fluoropyridin-2-yl)morpholine)

• Product Name: 4-(3-fluoropyridin-2-yl)morpholine
• CAS No: 693235-16-4
• MF: C₉H₁₁FN₂O
• MW: 182.194845438004
• MDL: MFCD07781240
• CID: 890651
• PubChem ID: 16414235
• Update Time: 2025-06-14

4-(3-fluoropyridin-2-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 3-FLUORO-2-(4-MORPHOLINO)PYRIDINE
• 4-(3-fluoropyridin-2-yl)morpholine
• 3-FLUORO-2-MORPHOLIN-4-YLPYRIDINE
• 4-(3-fluoro-2-pyridinyl)morpholine
• 4-(3-fluoro-2-pyridyl)morpholine
• 693235-16-4
• N10136
• AB42642
• MFCD07781240
• SCHEMBL1725284
• F6790-0070
• AM87148
• CS-0205531
• AKOS006343735
• BS-29324
• A836433
• CNVYEJLKNZBHKU-UHFFFAOYSA-N
• FT-0714331
• DTXSID30585976

• MDL： MFCD07781240
• Inchi： 1S/C9H11FN2O/c10-8-2-1-3-11-9(8)12-4-6-13-7-5-12/h1-3H,4-7H2
• InChI Key： CNVYEJLKNZBHKU-UHFFFAOYSA-N
• SMILES： FC1=CC=CN=C1N1CCOCC1

Computed Properties

• Exact Mass: 182.08600
• Monoisotopic Mass: 182.08554114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 25.4Ų

Experimental Properties

• PSA: 25.36000
• LogP: 1.12230

4-(3-fluoropyridin-2-yl)morpholine Security Information

• Hazardous Material Identification：

Additional information on 4-(3-fluoropyridin-2-yl)morpholine

Comprehensive Overview of 4-(3-Fluoropyridin-2-yl)morpholine (CAS No. 693235-16-4): Properties, Applications, and Industry Insights

4-(3-Fluoropyridin-2-yl)morpholine (CAS No. 693235-16-4) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a morpholine ring with a 3-fluoropyridine moiety, offering versatile reactivity and potential bioactivity. This article delves into its physicochemical properties, synthetic routes, and emerging applications while addressing trending topics like AI-driven drug discovery and green chemistry.

The compound's molecular formula, C₉H₁₁FN₂O, reflects a balanced lipophilicity and polarity, making it an attractive intermediate for small-molecule drug development. Recent studies highlight its role in modulating kinase inhibitors, a hot topic in cancer therapeutics. Researchers are particularly interested in how the fluorine atom enhances metabolic stability—a key concern in medicinal chemistry optimization.

From a synthetic perspective, 4-(3-Fluoropyridin-2-yl)morpholine is typically prepared via palladium-catalyzed cross-coupling or nucleophilic aromatic substitution (S_NAr) reactions. These methods align with the industry's shift toward catalyst efficiency and waste reduction, frequently searched terms in process chemistry forums. The compound's crystalline form (melting point ~120–125°C) and solubility profile (>50 mg/mL in DMSO) further support its utility in high-throughput screening.

Beyond pharmaceuticals, this compound has potential in agrochemical formulations, where fluorinated pyridines are known to improve pest resistance management. Environmental scientists are investigating its biodegradation pathways, responding to public queries about eco-friendly chemicals. Analytical techniques like LC-MS and NMR (δ_F ~ -110 ppm for the fluorine signal) are critical for quality control, as emphasized in GMP compliance discussions.

The rising demand for fluorine-containing building blocks (a top-searched term in chemical databases) underscores the commercial relevance of CAS 693235-16-4. Suppliers often highlight its >98% purity (HPLC) and compatibility with parallel synthesis workflows, catering to combinatorial chemistry enthusiasts. Safety data sheets confirm its stability under standard storage conditions (2–8°C, inert atmosphere), addressing common lab safety concerns.

Innovative applications include its use in PET radiotracer development, leveraging the fluorine-18 isotope for neuroimaging—a trending topic in precision medicine. Computational chemists also utilize this scaffold in molecular docking studies, as its hydrogen-bond acceptor sites mimic biological targets. These interdisciplinary connections make it a frequent subject in SciFinder and Reaxys queries.

In summary, 4-(3-Fluoropyridin-2-yl)morpholine exemplifies how strategic fluorine incorporation can enhance molecular performance across industries. Its dual applicability in life sciences and material innovation positions it as a compound of enduring interest, with ongoing research likely to uncover further utilities in smart materials and catalysis.